(4-Chlorophenyl)(pyrazin-2-yl)methanamine

• Molecular Formula: C11H10ClN3
• Molecular Weight: 219.67 g/mol
• IUPAC Name: (4-chlorophenyl)-pyrazin-2-ylmethanamine
• InChI: InChI=1S/C11H10ClN3/c12-9-3-1-8(2-4-9)11(13)10-7-14-5-6-15-10/h1-7,11H,13H2
• InChI Key: SKZCRSJSQDGAIE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(C2=NC=CN=C2)N)Cl

Description

(4-Chlorophenyl)(pyrazin-2-yl)methanamine is a useful research compound. Its molecular formula is C11H10ClN3 and its molecular weight is 219.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Pyrazine-2-carbonitrile (10.5 g, 100 mmol) was dissolved in PhMe (100 mL) at 0° C. and 4-chlorophenyl magnesium bromide (100 ml, 1.0 M in Et2O, 100 mmol) was added portion-wise over 5 min. The reaction mixture was stirred for 6 h and NaBH4 (7.58 g, 201 mmol) and tBuOH (100 mL) were added. The reaction mixture was warmed to 60° C. for 18 h and quenched with 1 M aq NaOH solution. The aqueous layer was extracted with EtOAc and the combined organic layers were dried (MgSO4) and concentrated in vacuo. The residue was purified by flash chromatography (DCM:EtOH:NH3 200:8:1 to 50:8:1) to give the title compound as a brown oil (7.46 g, 34%). MS (ESI+) m/z=220.0 (M+H)+.